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Compound of Interest

Compound Name: SRTCX1002

Cat. No.: B611000

This guide provides a comprehensive comparison of the gene expression changes induced by
the novel compound SRTCX1002 versus a standard treatment, Losartan, in a rat kidney model.
The data presented is based on spatial and single-cell transcriptome analysis, offering insights
into the molecular alterations following drug perturbation. This document is intended for
researchers, scientists, and drug development professionals investigating renal pharmacology
and drug-induced gene expression modulation.

Quantitative Analysis of Gene Expression

The following table summarizes the key differentially expressed genes (DEGS) in rat kidney
tissue following treatment with SRTCX1002 compared to Losartan. Data was obtained through
single-cell RNA sequencing (SCRNA-seq).
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Experimental Protocols
Animal Model and Drug Administration

e Species: Male Sprague-Dawley rats (8 weeks old)

e Groups:

[¢]

[¢]

o

Control Group (n=6): Vehicle administration (0.9% saline, oral gavage)
SRTCX1002 Group (n=6): 10 mg/kg SRTCX1002, oral gavage, once daily for 7 days

Losartan Group (n=6): 10 mg/kg Losartan, oral gavage, once daily for 7 days
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e Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum
access to food and water.

Tissue Preparation and Sectioning

Following the 7-day treatment period, rats were euthanized, and kidneys were immediately
harvested. The kidneys were embedded in Optimal Cutting Temperature (OCT) compound and
flash-frozen in liquid nitrogen. 10 um thick sections were prepared using a cryostat for spatial
transcriptomics and the remaining tissue was processed for single-cell suspension.

Single-Cell RNA Sequencing (scRNA-seq)

A single-cell suspension was generated from kidney tissue by enzymatic digestion. Viable cells
were isolated using fluorescence-activated cell sorting (FACS). scRNA-seq libraries were
prepared using the 10x Genomics Chromium platform. Sequencing was performed on an
lllumina NovaSeq 6000. Data analysis, including cell clustering and differential gene expression
analysis, was performed using the Seurat package in R.

Spatial Transcriptomics (ST-seq)

Kidney sections were mounted on Visium Spatial Gene Expression slides (10x Genomics).
Following tissue permeabilization and reverse transcription, sequencing libraries were prepared
and sequenced. The spatial gene expression data was aligned with histological images to map
gene expression to specific renal structures.

Visualization of Pathways and Workflows
Signaling Pathway: Renin-Angiotensin System
Modulation

The following diagram illustrates the key points of intervention for SRTCX1002 and Losartan
within the Renin-Angiotensin System (RAS).
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Caption: SRTCX1002 and Losartan effects on the Renin-Angiotensin System.

Experimental Workflow

The diagram below outlines the major steps in the comparative analysis of gene expression
changes.
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Caption: Workflow for comparative transcriptomic analysis.
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Logical Relationship: Drug-Induced Cellular Responses

This diagram illustrates the logical flow from drug administration to the observed cellular and

gene expression changes.
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Caption: Logical flow of SRTCX1002-induced cellular responses.

 To cite this document: BenchChem. [Comparative Analysis of Gene Expression Changes
Induced by SRTCX1002]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611000#comparative-analysis-of-gene-expression-
changes-induced-by-srtcx1002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

